molecular formula C24H21N3O5S B280859 N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide

N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide

Cat. No.: B280859
M. Wt: 463.5 g/mol
InChI Key: QQHKDSALXVZYJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide, also known as QNZ, is a novel compound that has been extensively studied for its potential use in various scientific research applications. QNZ is a quinoline-based compound that has been shown to have a wide range of biochemical and physiological effects. Additionally, we will explore the scientific research applications of QNZ and list future directions for further research.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide is not fully understood. However, it has been shown to inhibit the activity of a protein called NF-κB, which is known to play a key role in the regulation of cell growth and survival. By inhibiting the activity of NF-κB, this compound is able to induce apoptosis in cancer cells and inhibit their growth.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been shown to have anti-inflammatory activity and to inhibit the growth of bacteria and viruses. Additionally, this compound has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide for lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against a wide range of cancer cell lines, making it a valuable tool for cancer research. Additionally, this compound has been shown to have a favorable toxicity profile, making it a relatively safe compound to work with in the laboratory.
One of the main limitations of this compound for lab experiments is its complex synthesis method. The multistep process required to synthesize this compound can be time-consuming and requires careful attention to detail. Additionally, this compound is a relatively expensive compound, which can limit its use in some research settings.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide. One area of research that is currently being explored is the development of this compound analogs with improved anti-cancer activity and toxicity profiles. Additionally, this compound is being studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, this compound is being explored as a potential treatment for viral infections such as HIV and hepatitis C.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide involves the reaction of 2,5-dimethoxyaniline with 8-quinolinesulfonyl chloride in the presence of a base to form the intermediate 2,5-dimethoxy-N-(quinolin-8-yl)benzenesulfonamide. This intermediate is then reacted with benzoyl chloride to yield this compound. The synthesis of this compound is a multistep process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-[(8-quinolinylsulfonyl)amino]benzamide has been shown to have a wide range of scientific research applications. One of the most promising areas of research for this compound is in the field of cancer research. This compound has been shown to have potent anti-cancer activity against a variety of cancer cell lines. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process that leads to programmed cell death.

Properties

Molecular Formula

C24H21N3O5S

Molecular Weight

463.5 g/mol

IUPAC Name

N-(2,5-dimethoxyphenyl)-2-(quinolin-8-ylsulfonylamino)benzamide

InChI

InChI=1S/C24H21N3O5S/c1-31-17-12-13-21(32-2)20(15-17)26-24(28)18-9-3-4-10-19(18)27-33(29,30)22-11-5-7-16-8-6-14-25-23(16)22/h3-15,27H,1-2H3,(H,26,28)

InChI Key

QQHKDSALXVZYJY-UHFFFAOYSA-N

SMILES

COC1=CC(=C(C=C1)OC)NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=CC4=C3N=CC=C4

Canonical SMILES

COC1=CC(=C(C=C1)OC)NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=CC4=C3N=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.